Cas no 133070-80-1 (Benzene, 2-ethoxy-1,4-dinitro- (9CI))

• Product Name: Benzene, 2-ethoxy-1,4-dinitro- (9CI)
• CAS No: 133070-80-1
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 1022766
• PubChem ID: 11492199
• Update Time: 2025-04-20

Benzene, 2-ethoxy-1,4-dinitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-ethoxy-1,4-dinitro- (9CI)
• 2-ethoxy-1,4-dinitrobenzene
• 133070-80-1
• DTXSID20467499
• BENZENE, 2-ETHOXY-1,4-DINITRO-
• SCHEMBL11058768
• DB-285318

• Inchi： 1S/C8H8N2O5/c1-2-15-8-5-6(9(11)12)3-4-7(8)10(13)14/h3-5H,2H2,1H3
• InChI Key： HYQXQXJWUMOPKU-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.04334
• Monoisotopic Mass: 212.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 95.51